![molecular formula C13H16N2O2S B4881522 N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-methoxyacetamide](/img/structure/B4881522.png)
N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-methoxyacetamide
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Overview
Description
N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-methoxyacetamide, also known as CTTH-4, is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-methoxyacetamide is not fully understood. However, it is believed to act as a modulator of certain receptors in the brain, including GABA and glutamate receptors. By modulating these receptors, this compound may have an impact on various physiological and biochemical processes in the body.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. In one study, this compound was found to have anti-inflammatory effects in a mouse model of acute lung injury. In another study, this compound was found to enhance GABAergic neurotransmission in rat brain slices. These findings suggest that this compound may have potential therapeutic applications in various diseases and conditions.
Advantages and Limitations for Lab Experiments
One advantage of N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-methoxyacetamide is that it is relatively easy to synthesize in the laboratory, which makes it accessible for researchers. However, one limitation is that there is limited information available on its toxicity and safety profile, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research on N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-methoxyacetamide. One area of interest is its potential as a therapeutic agent for various diseases and conditions, including inflammation, epilepsy, and anxiety. Another area of interest is its potential as a tool for studying the function of GABA and glutamate receptors in the brain. Finally, further research is needed to fully understand the mechanism of action and safety profile of this compound.
In conclusion, this compound is a chemical compound with potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. While there is still much to learn about its mechanism of action and safety profile, the current research suggests that this compound may have potential therapeutic applications in various diseases and conditions.
Synthesis Methods
N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-methoxyacetamide can be synthesized through a multi-step process. The first step involves the preparation of 6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid. This is followed by the conversion of the carboxylic acid to the corresponding acid chloride, which is then reacted with 2-methoxyacetamide to yield this compound.
Scientific Research Applications
N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-methoxyacetamide has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, this compound has been investigated for its potential as an anti-inflammatory agent. In pharmacology, this compound has been studied for its potential as a modulator of GABA receptors. In neuroscience, this compound has been investigated for its potential as a modulator of glutamate receptors.
properties
IUPAC Name |
N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-methoxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2S/c1-8-3-4-9-10(6-14)13(18-11(9)5-8)15-12(16)7-17-2/h8H,3-5,7H2,1-2H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCESXGHOJHYIIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2=C(C1)SC(=C2C#N)NC(=O)COC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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